Cas no 1339509-72-6 (6-(1-methoxypropan-2-yl)oxypyridin-3-amine)

• Product Name: 6-(1-methoxypropan-2-yl)oxypyridin-3-amine
• CAS No: 1339509-72-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5828632
• PubChem ID: 64043869
• Update Time: 2025-06-08

6-(1-methoxypropan-2-yl)oxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(2-methoxy-1-methylethoxy)-
• 6-(1-methoxypropan-2-yl)oxypyridin-3-amine
• 6-((1-Methoxypropan-2-yl)oxy)pyridin-3-amine
• AKOS013360517
• EN300-1294511
• 1339509-72-6
• 6-[(1-methoxypropan-2-yl)oxy]pyridin-3-amine
• CS-0284064

• Inchi： 1S/C9H14N2O2/c1-7(6-12-2)13-9-4-3-8(10)5-11-9/h3-5,7H,6,10H2,1-2H3
• InChI Key： OCPFKFKTXRHTBN-UHFFFAOYSA-N
• SMILES： C1=NC(OC(C)COC)=CC=C1N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±32.0 °C(Predicted)
• pka: 4.56±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(1-methoxypropan-2-yl)oxypyridin-3-amine

Introduction to 6-(1-methoxypropan-2-yl)oxypyridin-3-amine (CAS No. 1339509-72-6)

6-(1-methoxypropan-2-yl)oxypyridin-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1339509-72-6, has garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound consists of a pyridine core substituted with an amine group at the 3-position and an 1-methoxypropan-2-yl side chain, which contributes to its distinctive chemical properties and reactivity.

The 1-methoxypropan-2-yl moiety introduces a degree of lipophilicity and metabolic stability, making it a valuable candidate for further exploration in the development of bioactive molecules. Pyridine derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of the amine group at the 3-position of the pyridine ring enhances the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 6-(1-methoxypropan-2-yl)oxypyridin-3-amine with potential therapeutic targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and proteases, which are key players in various disease pathways. The structural features of this molecule make it a promising scaffold for designing novel inhibitors with improved selectivity and reduced toxicity.

In the context of drug discovery, the synthesis of 6-(1-methoxypropan-2-yl)oxypyridin-3-amine has been optimized using modern synthetic methodologies. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at the desired positions. These synthetic approaches not only enhance yield but also improve scalability, which is essential for large-scale production.

The pharmacological profile of 6-(1-methoxypropan-2-yl)oxypyridin-3-amine has been investigated through in vitro assays. Preliminary data indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its interaction with biological membranes has been studied to assess its permeability and bioavailability. These findings are crucial for evaluating its suitability for further preclinical development.

One of the most exciting aspects of 6-(1-methoxypropan-2-yl)oxypyridin-3-amine is its versatility as a building block for more complex molecules. Medicinal chemists have leveraged this scaffold to design derivatives with enhanced pharmacological properties. For instance, modifications at the amine group can introduce additional functionalities that improve binding affinity or metabolic stability. Such modifications are often guided by structure-based drug design principles, where high-resolution crystal structures of target proteins are used to rationalize molecular interactions.

The role of 6-(1-methoxypropan-2-yl)oxypyridin-3-amine in addressing unmet medical needs cannot be overstated. Chronic diseases such as cancer and inflammatory disorders continue to pose significant challenges globally. The development of novel therapeutic agents is essential to combat these conditions effectively. By exploring the potential of compounds like 6-(1-methoxypropan-2-yloxypyridin)-3-am ine, researchers aim to identify new treatment modalities that offer improved patient outcomes.

Future research directions for 6-(1-methoxypropan -2-yloxypyridin)-3-am ine include extensive pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) profile. Additionally, animal models will be employed to assess its safety and efficacy before human clinical trials can commence. These studies are critical for understanding how the compound behaves in vivo and whether it can translate into effective therapeutic interventions.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the field by enabling rapid screening and optimization of candidate compounds. AI algorithms can predict the biological activity of 6-(1-methoxypropan -2-yloxypyridin)-3-am ine based on its chemical structure, thereby accelerating the identification of promising leads. This technology complements traditional experimental approaches by providing data-driven insights into molecular interactions.

In conclusion,6-(1-methoxypropan -2-yloxypyridin)-3-am ine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis, pharmacological profile, and future research directions underscore its importance as a scaffold for developing novel bioactive molecules. As scientific understanding continues to evolve,6-(1-meth oxypropan -2-yloxypyridin)-3-am ine is poised to play a crucial role in addressing some of today's most pressing medical challenges.